Cas no 3527-55-7 (Methyl Apholate)
Methyl Apholate structure
Product Name:Methyl Apholate
CAS No:3527-55-7
MF:C18H36N9P3
MW:471.460023880005
CID:308753
PubChem ID:72596
Update Time:2025-04-19
Methyl Apholate Chemical and Physical Properties
Names and Identifiers
-
- 2l5,4l5,6l5-1,3,5,2,4,6-Triazatriphosphorine,2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
- 2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,3,5-triaza-2λ<sup>5</sup>,4λ<sup>5</sup>,6λ<sup>5</sup>-triphosphacyclohexa-1,3,5-triene
- 2,2,4,4,6,6-Hexa-(2-methyl-aziridinyl)-2,4,6-triphospha-1,3,5-triazin
- 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,2,3,4,5,6-triazatriphosphorine
- AC1L2IBQ
- AC1Q4XMY
- AR-1J5743
- EINECS 222-547-6
- Methyl apholate
- NCI60_004435
- NSC58788
- NSC 58788
- Hexakis(2-methyl-1-aziridinyl)phosphonitrile
- 2,2,4,4,6,6-hexakis(2-methylaziridin-1-yl)-1,3,5-triaza-2lambda5,4lambda5,6lambda5-triphosphacyclohexa-1,3,5-triene
- Hexa(2-methyl-1-aziridinyl)-1,5-phosphotriazine
- Hexa-1-(2-methyl)aziridinyltriphosphatriazine
- Hexakis(2-methyl-1-aziridinyl)phosphatriazine
- 1,3,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
- NSC-58788
- SCHEMBL434085
- 3527-55-7
- AKOS040753027
- CHEMBL1983188
- AI3-50123
- Hexa(2-methylaziridinyl)cyclotriphosphazene
- NS00049179
- DTXSID20956712
- 1,5,2,4,6-Triazatriphosphorine, 2,2,4,4,6,6-hexahydro-2,2,4,4,6,6-hexakis(2-methyl-1-aziridinyl)-
- Methyl Apholate
-
- Inchi: 1S/C18H36N9P3/c1-13-7-22(13)28(23-8-14(23)2)19-29(24-9-15(24)3,25-10-16(25)4)21-30(20-28,26-11-17(26)5)27-12-18(27)6/h13-18H,7-12H2,1-6H3
- InChI Key: NGZPBOGBIKWFQY-UHFFFAOYSA-N
- SMILES: P1(N=P(N=P(N=1)(N1CC1C)N1CC1C)(N1CC1C)N1CC1C)(N1CC1C)N1CC1C
Computed Properties
- Exact Mass: 471.23118
- Monoisotopic Mass: 471.23065318g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 56.73
Methyl Apholate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M276170-1mg |
Methyl Apholate |
3527-55-7 | 1mg |
$190.00 | 2023-05-18 | ||
| TRC | M276170-10mg |
Methyl Apholate |
3527-55-7 | 10mg |
$1499.00 | 2023-05-18 |
Methyl Apholate Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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